Cas no 54399-02-9 (1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-)

• Product name: 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
• CAS No: 54399-02-9
• MF: C₁₁H₁₃NO₃
• MW: 207.22582
• CID: 354698
• PubChem ID: 71364699

1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 3a,4,7,7a-tetrahydro-2-(2-oxopropyl)-
• 2-(2-oxopropyl)-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• 2-(2-Oxopropyl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione
• 54399-02-9
• DTXSID60788155

• Inchi： InChI=1S/C11H13NO3/c1-7(13)6-12-10(14)8-4-2-3-5-9(8)11(12)15/h2-3,8-9H,4-6H2,1H3
• InChI Key： KLDQHJYKHGYZPP-UHFFFAOYSA-N
• SMILES： CC(CN1C(=O)C2CC=CCC2C1=O)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: -0.3

Experimental Properties

• PSA: 54.45